Cas no 1340417-65-3 (3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine)

• Product Name: 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine
• CAS No: 1340417-65-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5573443
• Update Time: 2025-05-24

3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(methoxymethyl)-1-pyrrolidinyl]-3-piperidinyl-
• 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine

• Inchi： 1S/C12H22N2O2/c1-16-9-10-4-6-14(8-10)12(15)11-3-2-5-13-7-11/h10-11,13H,2-9H2,1H3
• InChI Key： YBHGCYHXTMGTFR-UHFFFAOYSA-N
• SMILES： C(N1CCC(COC)C1)(C1CCCNC1)=O

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 367.4±27.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Additional information on 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine

Professional Introduction to Compound with CAS No. 1340417-65-3 and Product Name: 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine

The compound with the CAS number 1340417-65-3 and the product name 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of a pyrrolidine and piperidine moiety, coupled with a methoxymethyl substituent, makes it a versatile scaffold for medicinal chemistry innovation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing nitrogen-rich rings, due to their inherent biological activity and structural diversity. The 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine molecule exemplifies this trend, offering a rich framework for modulating biological pathways. Its structural features suggest potential utility in the development of small-molecule inhibitors targeting various disease mechanisms.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The pyrrolidine ring, known for its stability and flexibility, provides a stable core that can be modified to enhance binding affinity. The presence of the methoxymethyl group further enhances its pharmacological profile by introducing hydrophobic interactions and improving solubility. These characteristics make it an attractive candidate for further investigation in both preclinical and clinical settings.

Recent studies have highlighted the importance of pyrrolidine-piperidine hybrids in drug discovery. These molecules have shown promise in targeting enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine compound aligns well with this trend, as it incorporates structural elements that have been previously demonstrated to exhibit significant biological activity. For instance, derivatives of pyrrolidine and piperidine have been reported to inhibit kinases and other enzymes critical in disease pathways.

The methoxymethyl substituent in the molecule plays a crucial role in modulating its pharmacokinetic properties. This group not only enhances the compound's solubility in aqueous environments but also contributes to its metabolic stability. Such properties are essential for ensuring that the drug reaches its target site effectively and remains active for an adequate duration. The balance between solubility and metabolic stability is a key consideration in pharmaceutical design, and compounds like 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine offer a promising solution.

Advances in computational chemistry have further accelerated the development of novel heterocyclic compounds. Molecular modeling techniques allow researchers to predict the binding interactions of 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine with biological targets with high precision. These predictions are invaluable for guiding synthetic modifications aimed at optimizing potency and selectivity. By leveraging computational tools, scientists can rapidly screen large libraries of compounds and identify those with the most promising pharmacological profiles.

In addition to computational methods, experimental approaches remain indispensable in validating the biological activity of new compounds. The synthesis of 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine has been achieved through multi-step organic reactions, showcasing the synthetic prowess of modern medicinal chemistry. Once synthesized, rigorous testing is conducted to assess its efficacy against relevant biological targets. These experiments often involve enzyme assays, cell-based assays, and animal models to evaluate both potency and safety.

The potential applications of this compound extend across multiple therapeutic areas. For example, its structural motif suggests that it may interfere with signaling pathways involved in inflammation or cancer progression. Preclinical studies are currently underway to explore these possibilities further. The compound's ability to modulate enzyme activity makes it a candidate for developing treatments targeting metabolic disorders such as diabetes or obesity.

Another exciting aspect of 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine is its potential as a tool compound for research purposes. Tool compounds are essential for understanding disease mechanisms at a molecular level and for identifying new therapeutic targets. By studying how this compound interacts with biological systems, researchers can gain insights into disease pathways that may lead to novel treatment strategies.

The synthesis of complex heterocyclic compounds like 3-[3-(methoxymethyl)pyrrolidine-1-carbonyl]piperidine requires meticulous planning and execution. Each step must be carefully optimized to ensure high yields and purity levels required for pharmaceutical applications. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before, but challenges remain in achieving scalability without compromising quality.п